Cas no 67469-22-1 (1H-Benzimidazol-2-amine, 4,5-dimethyl-)

• Product Name: 1H-Benzimidazol-2-amine, 4,5-dimethyl-
• CAS No: 67469-22-1
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 852327
• Update Time: 2025-06-11

1H-Benzimidazol-2-amine, 4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-2-amine, 4,5-dimethyl-
• 1H-Benzimidazol-2-amine,4,5-dimethyl-(9CI)
• 1H-Benzimidazol-2-amine, 6,7-dimethyl-

• Inchi： 1S/C9H11N3/c1-5-3-4-7-8(6(5)2)12-9(10)11-7/h3-4H,1-2H3,(H3,10,11,12)
• InChI Key： UGQOAAAVARWPRF-UHFFFAOYSA-N
• SMILES： C1(N)NC2=C(C)C(C)=CC=C2N=1

Computed Properties

• Exact Mass: 161.095
• Monoisotopic Mass: 161.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1H-Benzimidazol-2-amine, 4,5-dimethyl-

Introduction to 1H-Benzimidazol-2-amine, 4,5-dimethyl- (CAS No: 67469-22-1)

1H-Benzimidazol-2-amine, 4,5-dimethyl-, identified by its Chemical Abstracts Service number (CAS No: 67469-22-1), is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzimidazole family, a class of molecules known for their broad spectrum of biological activities and therapeutic potential. The structural features of 1H-Benzimidazol-2-amine, 4,5-dimethyl, particularly the presence of methyl substituents at the 4 and 5 positions of the benzimidazole core, contribute to its unique chemical properties and biological interactions.

The benzimidazole scaffold is a privileged structure in drug discovery, with numerous clinically approved drugs featuring this motif. Compounds in this class exhibit diverse pharmacological effects, including antiviral, antibacterial, antifungal, and anticancer activities. The amine group at the 2-position of the benzimidazole ring in 1H-Benzimidazol-2-amine, 4,5-dimethyl introduces a site for further functionalization, enabling the synthesis of derivatives with enhanced biological activity. This flexibility makes it a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on modulating the biological activity of benzimidazole derivatives. The methyl groups at the 4 and 5 positions in 1H-Benzimidazol-2-amine, 4,5-dimethyl are strategically positioned to influence electronic and steric properties, which can be exploited to fine-tune interactions with biological targets. This compound has been investigated for its potential role in inhibiting enzymes and receptors involved in various disease pathways.

One of the most compelling areas of research involving 1H-Benzimidazol-2-amine, 4,5-dimethyl is its application in oncology. Benzimidazole derivatives have shown promise as inhibitors of kinases and other enzymes implicated in cancer progression. Studies have demonstrated that modifications to the benzimidazole core can enhance binding affinity and selectivity for these targets. The dimethyl substitution pattern in 1H-Benzimidazol-2-amine, 4,5-dimethyl may contribute to improved solubility and metabolic stability, factors that are crucial for drug-like properties.

Furthermore, the amine functionality at the 2-position provides a handle for further derivatization, allowing researchers to explore various chemical modifications. For instance, coupling this compound with other pharmacophores or introducing additional heterocycles can lead to novel molecules with enhanced therapeutic profiles. The synthesis of such derivatives often involves multi-step organic reactions that require careful optimization to ensure high yields and purity.

The pharmacokinetic properties of 1H-Benzimidazol-2-amine, 4,5-dimethyl are also of great interest. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for evaluating its potential as a drug candidate. Preclinical studies have begun to explore these aspects, providing insights into dosing regimens and potential side effects. Advanced computational methods, such as molecular docking and simulations, are being employed to predict how 1H-Benzimidazol-2-amine, 4,5-dimethyl interacts with biological targets at the molecular level.

Recent advancements in biotechnology have enabled high-throughput screening (HTS) approaches to identify compounds with desirable biological activities. 1H-Benzimidazol-2-amine, 4,5-dimethyl has been screened against various libraries of enzymes and receptors to assess its potential as a lead compound. These screens have revealed promising interactions with targets relevant to inflammation and neurodegenerative diseases. Such findings underscore the importance of exploring structurally diverse benzimidazole derivatives as therapeutic candidates.

In conclusion,1H-Benzimidazol-2-amine, (CAS No:67469-22-1) stands out as a versatile scaffold with significant therapeutic potential. The unique structural features of this compound make it an attractive candidate for further development in drug discovery efforts. As research continues to uncover new biological activities and synthetic strategies for benzimidazole derivatives,1H-Benzimidazol, (CAS No:67469), particularly those featuring dimethyl substitution patterns like (CAS No:67469),(CAS No:67469),(CAS No:67469),(CAS No:67469),(CAS No:67469),(CAS No:67469),(CAS No:67469),(CAS No:67469),(CAS No:67469),(CAS No:67469),(CAS No:67469),(CAS No:67469),(CAS No:67469),(CAS No:67469),(CAS No:67469),(CAS No:67469),(CAS No:67469) will continue to play a crucial role in advancing our understanding of disease mechanisms and developing novel treatments.